Cas no 1084897-39-1 ((5-(Benzyloxy)-2-bromophenyl)methanol)

(5-(Benzyloxy)-2-bromophenyl)methanol structure

1084897-39-1 structure

Product Name:(5-(Benzyloxy)-2-bromophenyl)methanol

CAS No:1084897-39-1

MF:C₁₄H₁₃BrO₂

MW:293.155823469162

MDL:MFCD24131229

CID:5074695

Update Time:2026-03-01

(5-(Benzyloxy)-2-bromophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-(Benzyloxy)-2-bromophenyl)methanol
- MDL： MFCD24131229
- Inchi： 1S/C14H13BrO2/c15-14-7-6-13(8-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
- InChI Key： DKAQADNPOACIKZ-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1CO)OCC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 216
XLogP3: 3.2
Topological Polar Surface Area: 29.5

(5-(Benzyloxy)-2-bromophenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB559477-500 mg	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		500MG	€153.40	2023-04-13
abcr	AB559477-1 g	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		1g	€196.30	2023-04-13
abcr	AB559477-5 g	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		5g	€573.10	2023-04-13
Aaron	AR021QQG-1g	(5-(Benzyloxy)-2-bromophenyl)methanol	1084897-39-1	95%	1g	$800.00	2025-02-17
Aaron	AR021QQG-250mg	(5-(Benzyloxy)-2-bromophenyl)methanol	1084897-39-1	95%	250mg	$500.00	2025-02-17
abcr	AB559477-500mg	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		500mg	€153.40	2023-08-31
abcr	AB559477-1g	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		1g	€192.20	2025-02-17
abcr	AB559477-5g	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		5g	€552.80	2025-02-17
Aaron	AR021QQG-5g	(5-(Benzyloxy)-2-bromophenyl)methanol	1084897-39-1		5g	$333.00	2023-12-16
abcr	AB559477-10g	(5-(Benzyloxy)-2-bromophenyl)methanol; .	1084897-39-1		10g	€901.70	2025-02-17

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4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

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